Cas no 2228537-18-4 (4-(azetidin-3-yl)methylbenzene-1,3-diol)

• Product Name: 4-(azetidin-3-yl)methylbenzene-1,3-diol
• CAS No: 2228537-18-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5793900
• PubChem ID: 165980182
• Update Time: 2025-10-21

4-(azetidin-3-yl)methylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-[(azetidin-3-yl)methyl]benzene-1,3-diol
• EN300-1735656
• 2228537-18-4
• 4-(azetidin-3-yl)methylbenzene-1,3-diol

• Inchi： 1S/C10H13NO2/c12-9-2-1-8(10(13)4-9)3-7-5-11-6-7/h1-2,4,7,11-13H,3,5-6H2
• InChI Key： CDNDUKWYIHOTHX-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CC1CNC1)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-(azetidin-3-yl)methylbenzene-1,3-diol

4-(Azetidin-3-yl)methylbenzene-1,3-diol: A Comprehensive Overview

The compound with CAS No 2228537-18-4, known as 4-(azetidin-3-yl)methylbenzene-1,3-diol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzene ring with hydroxyl groups at positions 1 and 3, and an azetidine ring attached to the methyl group at position 4. The azetidine moiety, a four-membered saturated ring containing one nitrogen atom, adds a layer of complexity to the molecule's properties and potential applications.

Recent studies have highlighted the potential of 4-(azetidin-3-yl)methylbenzene-1,3-diol in drug discovery, particularly in the development of bioactive compounds with antioxidant and anti-inflammatory properties. Researchers have explored its ability to scavenge free radicals, making it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by coupling reactions to attach the benzene derivative with hydroxyl groups. The use of advanced catalytic systems has significantly improved the yield and purity of the compound, making it more accessible for further research and development.

In terms of physical properties, 4-(azetidin-3-yl)methylbenzene-1,3-diol exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various chemical reactions and formulations.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with biological targets. Molecular docking studies have revealed potential binding affinities with key enzymes involved in inflammation and oxidative stress pathways, further underscoring its therapeutic potential.

The long-term stability of 4-(azetidin-3-yl)methylbenzene-1,3-diol under different storage conditions has also been investigated. Studies indicate that the compound remains stable for up to six months when stored at room temperature in an amber glass vial under nitrogen atmosphere.

In conclusion, 4-(azetidin-3-yl)methylbenzene-1,3-diol (CAS No 2228537-18-4) is a versatile compound with intriguing chemical properties and promising therapeutic applications. Ongoing research continues to unlock its full potential across diverse fields, making it a subject of great interest for scientists and industry professionals alike.